Cas no 78950-32-0 (Benzamide, 3-acetyl-)

Benzamide, 3-acetyl- structure
Benzamide, 3-acetyl- structure
Product Name:Benzamide, 3-acetyl-
CAS No:78950-32-0
MF:C9H9NO2
MW:163.173262357712
CID:553723
PubChem ID:23279231
Update Time:2025-04-19

Benzamide, 3-acetyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3-acetyl-
    • 3-acetylbenzamide
    • Benzamide, 3-acetyl- (9CI)
    • 3-acetyl-benzamide
    • BENZAMIDE,3-ACETYL
    • m-acetylbenzamide
    • VTBUZDRQHQPEQY-UHFFFAOYSA-N
    • SCHEMBL1086463
    • DTXSID70632458
    • 78950-32-0
    • CHEBI:141284
    • m-acetylbenzoylamide
    • Inchi: 1S/C9H9NO2/c1-6(11)7-3-2-4-8(5-7)9(10)12/h2-5H,1H3,(H2,10,12)
    • InChI Key: VTBUZDRQHQPEQY-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC=C(C(N)=O)C=1

Computed Properties

  • Exact Mass: 163.06300
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • Density: 1.168
  • Boiling Point: 320.203 °C at 760 mmHg
  • Flash Point: 147.454 °C
  • PSA: 60.16000
  • LogP: 1.68840
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